Cas no 1361692-48-9 (5-(3,4-Dichlorophenyl)-2-fluoropyrimidine)

• Product Name: 5-(3,4-Dichlorophenyl)-2-fluoropyrimidine
• CAS No: 1361692-48-9
• MF: C₁₀H₅Cl₂FN₂
• MW: 243.06450343132
• CID: 4826778
• Update Time: 2025-05-21

5-(3,4-Dichlorophenyl)-2-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dichlorophenyl)-2-fluoropyrimidine
• 5-(3,4-Dichlorophenyl)-2-fluoropyrimidine

• Inchi： 1S/C10H5Cl2FN2/c11-8-2-1-6(3-9(8)12)7-4-14-10(13)15-5-7/h1-5H
• InChI Key： NHZGEAFLXSMQGW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CN=C(N=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 4
• Topological Polar Surface Area: 25.8

Additional information on 5-(3,4-Dichlorophenyl)-2-fluoropyrimidine

5-(3,4-Dichlorophenyl)-2-fluoropyrimidine: A Comprehensive Overview

The compound 5-(3,4-Dichlorophenyl)-2-fluoropyrimidine, with CAS No. 1361692-48-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the broader class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of a fluorine atom at position 2 and a 3,4-dichlorophenyl group at position 5 introduces unique electronic and steric properties, making it a valuable substrate for various applications.

Recent studies have highlighted the potential of 5-(3,4-Dichlorophenyl)-2-fluoropyrimidine in drug discovery. Researchers have explored its role as a building block for developing novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The fluorine atom at position 2 enhances the molecule's lipophilicity, improving its bioavailability and ability to penetrate cellular membranes. This property is particularly advantageous in designing drugs targeting intracellular pathways.

In addition to its medicinal applications, 5-(3,4-Dichlorophenyl)-2-fluoropyrimidine has been investigated for its electronic properties in organic electronics. The compound's conjugated system allows for efficient charge transport, making it a promising candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity, further enhancing its viability for industrial applications.

The synthesis of 5-(3,4-Dichlorophenyl)-2-fluoropyrimidine typically involves a multi-step process that includes nucleophilic aromatic substitution and Friedel-Crafts alkylation. These reactions require precise control over reaction conditions to ensure high yields and product quality. Researchers have recently developed more efficient catalytic systems that reduce reaction times and minimize byproduct formation, making the synthesis process more sustainable and cost-effective.

From an environmental perspective, the ecological impact of 5-(3,4-Dichlorophenyl)-2-fluoropyrimidine has been a topic of interest. Studies indicate that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradation rates under various environmental conditions.

In conclusion, 5-(3,4-Dichlorophenyl)-2-fluoropyrimidine, CAS No. 1361692-48-9, is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug development and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing modern technology and medicine.